1-[3-(aminocarbonyl)pyridin-2-yl]-4-(3-methylphenoxy)piperidine-4-carboxylic acid

• IUPAC Name: 1-(3-carbamoylpyridin-2-yl)-4-(3-methylphenoxy)piperidine-4-carboxylic acid
• InChI: InChI=1S/C19H21N3O4/c1-13-4-2-5-14(12-13)26-19(18(24)25)7-10-22(11-8-19)17-15(16(20)23)6-3-9-21-17/h2-6,9,12H,7-8,10-11H2,1H3,(H2,20,23)(H,24,25)
• InChI Key: ZXRHAVMQYZIQIG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)OC2(CCN(CC2)C3=C(C=CC=N3)C(=O)N)C(=O)O
• Molecular Formula: C19H21N3O4
• Molecular Weight: 355.4 g/mol

Description

The compound “1-[3-(aminocarbonyl)pyridin-2-yl]-4-(3-methylphenoxy)piperidine-4-carboxylic acid” is a complex organic molecule. Unfortunately, there is limited information available about this specific compound.

Synthesis Analysis

While there is no direct information available on the synthesis of this specific compound, it’s worth noting that the synthesis of piperidine derivatives is a well-studied field. Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry. The synthesis of piperidine derivatives often involves intra- and intermolecular reactions leading to the formation of various piperidine derivatives.

Molecular Structure Analysis

The molecular structure of this compound can be deduced from its name. It contains a piperidine ring, which is a six-membered ring with one nitrogen atom and five carbon atoms. Attached to this ring is a pyridin-2-yl group, which is a pyridine ring (a six-membered ring with two nitrogen atoms and four carbon atoms) attached at the 2-position.

Future Directions

The future directions in the study of this compound could involve elucidating its synthesis, studying its chemical reactions, determining its physical and chemical properties, and investigating its potential biological activities. Given the importance of piperidine derivatives in drug design, this compound could potentially have interesting biological activities.